Cas no 1866479-78-8 (1-(2-Phenylpropyl)cyclopropane-1-carboxylic acid)

1-(2-Phenylpropyl)cyclopropane-1-carboxylic acid is a cyclopropane derivative featuring a phenylpropyl substituent and a carboxylic acid functional group. This compound is of interest in synthetic organic chemistry due to its rigid cyclopropane ring, which can impart conformational constraints in molecular design. The carboxylic acid moiety enhances its utility as a versatile intermediate for further derivatization, including amidation or esterification. The phenylpropyl chain may contribute to lipophilicity, potentially influencing binding interactions in pharmaceutical or agrochemical applications. Its structural features make it a candidate for studying structure-activity relationships in medicinal chemistry or as a building block for complex organic frameworks. Proper handling and storage are recommended due to the reactivity of the carboxylic acid group.

1-(2-Phenylpropyl)cyclopropane-1-carboxylic acid structure

1866479-78-8 structure

Product Name:1-(2-Phenylpropyl)cyclopropane-1-carboxylic acid

CAS No:1866479-78-8

MF:C₁₃H₁₆O₂

MW:204.264944076538

CID:5783091

PubChem ID:165659952

Update Time:2025-06-07

1-(2-Phenylpropyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- EN300-1862078
- 1866479-78-8
- 1-(2-phenylpropyl)cyclopropane-1-carboxylic acid
- 1-(2-Phenylpropyl)cyclopropane-1-carboxylic acid
- Inchi： 1S/C13H16O2/c1-10(11-5-3-2-4-6-11)9-13(7-8-13)12(14)15/h2-6,10H,7-9H2,1H3,(H,14,15)
- InChI Key： XHJZRLZVYQYDOI-UHFFFAOYSA-N
- SMILES： OC(C1(CC(C)C2C=CC=CC=2)CC1)=O

Computed Properties

Exact Mass: 204.115029749g/mol
Monoisotopic Mass: 204.115029749g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 237
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 37.3Å²

1-(2-Phenylpropyl)cyclopropane-1-carboxylic acid Pricemore >>

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